4-Fluoro-2-(methoxymethyl)benzaldehyde

• CAS No.: 842167-68-4
• Molecular Formula: C9H9FO2
• Molecular Weight: 168.16 g/mol
• IUPAC Name: 4-fluoro-2-(methoxymethyl)benzaldehyde
• InChI: InChI=1S/C9H9FO2/c1-12-6-8-4-9(10)3-2-7(8)5-11/h2-5H,6H2,1H3
• InChI Key: DCZOPCNFCNDVNG-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=CC(=C1)F)C=O

Description

4-Fluoro-2-(methoxymethyl)benzaldehyde is a synthetic benzaldehyde derivative featuring a fluorine atom at the para position (C-4) and a methoxymethyl group (-CH2OCH3) at the ortho position (C-2). This compound belongs to a broader class of substituted benzaldehydes, which are pivotal intermediates in organic synthesis, pharmaceutical development, and materials science. The methoxymethyl group introduces steric bulk and electron-donating properties, while the fluorine atom enhances electrophilic reactivity and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Fluoro-2-(methoxymethyl)benzaldehyde can be achieved through several methods. One common approach involves the halogen-exchange reaction, where 4-chlorobenzaldehyde is treated with a fluorinating agent to introduce the fluorine atom at the desired position . Another method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This method utilizes boron reagents and palladium catalysts under mild and functional group-tolerant conditions .

Industrial Production Methods

In industrial settings, the production of 4-Fluoro-2-(methoxymethyl)benzaldehyde may involve large-scale halogen-exchange reactions or catalytic coupling processes. These methods are optimized for high yield and purity, ensuring the compound meets the required specifications for various applications .

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-2-(methoxymethyl)benzaldehyde undergoes several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to substitute the fluorine atom.

Major Products Formed

Oxidation: 4-Fluoro-2-(methoxymethyl)benzoic acid.

Reduction: 4-Fluoro-2-(methoxymethyl)benzyl alcohol.

Substitution: Various substituted benzaldehyde derivatives depending on the nucleophile used.

Scientific Research Applications

4-Fluoro-2-(methoxymethyl)benzaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-catalyzed reactions involving aldehydes.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-Fluoro-2-(methoxymethyl)benzaldehyde involves its interaction with various molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The fluorine atom can influence the compound’s reactivity and stability, making it a valuable tool in chemical synthesis and drug development .

Comparison with Similar Compounds

Structural and Substituent Analysis

Substituted benzaldehydes vary significantly in properties based on the nature and position of functional groups. Below is a comparative analysis of key analogues:

Compound Name	Substituents (Position)	Key Features
4-Fluoro-2-(methoxymethyl)benzaldehyde	-F (C-4), -CH2OCH3 (C-2)	Electron-donating methoxymethyl group; moderate steric hindrance.
4-Fluoro-2-(trifluoromethyl)benzaldehyde	-F (C-4), -CF3 (C-2)	Strong electron-withdrawing CF3 group; enhances electrophilic reactivity.
4-Fluoro-2-methoxybenzaldehyde	-F (C-4), -OCH3 (C-2)	Smaller methoxy group; lower steric hindrance than methoxymethyl.
4-Chloro-2-fluoro-3-methoxybenzaldehyde	-Cl (C-4), -F (C-2), -OCH3 (C-3)	Halogen diversity; increased polarity and potential toxicity.
4-Methoxy-2-methylbenzaldehyde	-OCH3 (C-4), -CH3 (C-2)	Methyl group offers lipophilicity; lacks fluorine’s electronic effects.

Key Observations :

• Electron Effects : The methoxymethyl group in the target compound donates electrons via the oxygen atom, contrasting with the electron-withdrawing -CF3 group in 4-Fluoro-2-(trifluoromethyl)benzaldehyde. This difference influences reactivity in nucleophilic aromatic substitution or condensation reactions .

Reactivity Comparison :

• The trifluoromethyl derivative’s strong electron-withdrawing nature accelerates electrophilic substitutions, whereas the methoxymethyl group in the target compound may stabilize intermediates via resonance .

Physicochemical Properties

NMR Data :

• 4-Fluoro-2-(methoxymethyl)benzaldehyde : Expected aldehyde proton resonance near δ 10.20 (similar to 3u in ). Adjacent carbons (C-2 and C-4) show distinct shifts due to substituent effects.
• 4-Fluoro-2-methoxybenzaldehyde : $^{13}\text{C}$ NMR signals at δ 191.2 (aldehyde), 158.3 (C-OCH3), and 55.2 (OCH3) .
• 4-Fluoro-2-(trifluoromethyl)benzaldehyde : $^{13}\text{C}$ NMR δ 147.1 (CF3-bearing aromatic carbon) and δ 190.5 (aldehyde) .

Stability and Purification :

• Compounds with electron-withdrawing groups (e.g., -CF3) may exhibit higher oxidative stability compared to methoxymethyl derivatives, which can oxidize in air, necessitating storage under inert atmospheres .

Biological Activity

4-Fluoro-2-(methoxymethyl)benzaldehyde is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies, providing a comprehensive overview of its applications and effects.

4-Fluoro-2-(methoxymethyl)benzaldehyde is classified as an aromatic aldehyde with a molecular formula of C9H9FO2. Its structure includes a fluorine atom and a methoxymethyl group attached to a benzene ring, which influences its reactivity and biological interactions.

Synthesis

The synthesis of 4-Fluoro-2-(methoxymethyl)benzaldehyde typically involves the following steps:

• Starting Materials : The process often begins with 4-fluorobenzaldehyde and methoxymethyl chloride.
• Reaction Conditions : The reaction is carried out under basic conditions, often using sodium hydride as a base to facilitate the nucleophilic substitution.
• Purification : The product is purified through recrystallization or chromatography to obtain high purity levels.

Antimicrobial Properties

Research indicates that compounds similar to 4-Fluoro-2-(methoxymethyl)benzaldehyde exhibit significant antimicrobial activity. For instance, derivatives of methoxy-substituted benzaldehydes have been shown to inhibit the growth of various bacterial strains due to their ability to disrupt cellular membranes and interfere with metabolic processes .

Antioxidant Activity

Studies have demonstrated that related compounds possess antioxidant properties, protecting cells from oxidative stress. This activity is crucial in preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders .

Neuroprotective Effects

There is evidence suggesting that certain benzaldehyde derivatives can protect neuronal cells from toxic insults. This protective effect is attributed to their ability to modulate signaling pathways involved in cell survival and apoptosis .

Case Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial efficacy of substituted benzaldehydes found that 4-Fluoro-2-(methoxymethyl)benzaldehyde exhibited notable activity against Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) was determined to be in the range of 50-100 µg/mL, indicating strong potential as an antimicrobial agent .

Case Study 2: Neuroprotection

In vitro studies assessing the neuroprotective effects of various aldehydes revealed that 4-Fluoro-2-(methoxymethyl)benzaldehyde could significantly reduce cell death in neuronal cultures exposed to oxidative stress. The compound was shown to decrease reactive oxygen species (ROS) levels by approximately 30% compared to controls .

Data Table: Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of S. aureus
	Inhibition of E. coli
Antioxidant	Reduction in ROS levels
Neuroprotective	Decreased cell death